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Compound of Interest

Compound Name: SN50

Cat. No.: B15616779

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the proper disposal of SN50, a cell-permeable inhibitory peptide that acts as a potent inhibitor
of NF-kB nuclear translocation. Adherence to these procedures is critical for minimizing
environmental impact and ensuring personnel safety.

SN50 is a synthetic peptide composed of the hydrophobic region of the signal peptide of
Kaposi fibroblast growth factor (K-FGF) linked to the nuclear localization sequence (NLS) of the
NF-kB p50 subunit.[1][2] This design allows it to permeate the cell membrane and specifically
inhibit the translocation of the active NF-kB complex into the nucleus.[1][3][4] While it is a
valuable tool in research, particularly in studies involving inflammation, cancer, and ventilator-
induced lung injury, its bioactive nature necessitates careful handling and disposal.[3][5]

Chemical and Physical Properties of SN50

A summary of the key properties of SN50 is provided in the table below. This information is
crucial for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C129H230N36020S

Molecular Weight 2781.50 g/mol

CAS Number 213546-53-3

Appearance Lyophilized (freeze-dried) solid
Purity Typically >90% (HPLC/MS)
Counterion Trifluoroacetate (TFA) salt

Store at -20°C or below in a tightly sealed
Storage )
container.[6]

Health and Safety Information

SN50 and similar peptide compounds may present potential health hazards. According to
safety data sheets for similar chemicals, users should be aware of the following:

o Harmful if swallowed or inhaled.
o Causes skin and eye irritation.
o May cause respiratory tract irritation.[7]

Therefore, appropriate personal protective equipment (PPE), including gloves, lab coats, and
safety goggles, should be worn at all times when handling SN50. All handling should be
performed in a well-ventilated area, preferably within a chemical fume hood.

SN50 Disposal Workflow

The following diagram outlines the recommended step-by-step procedure for the safe disposal
of SN50 waste.
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Step 1: Segregate Waste
- Unused SN50
- Contaminated Labware (pipette tips, tubes)
- Contaminated PPE (gloves)

roperly contain

Step 2: Package Waste Securely
- Place in a clearly labeled, leak-proof container.
- Label as 'Hazardous Chemical Waste: SN50 Peptide'

afe storage

Step 3: Store Waste Appropriately
- Store in a designated, secure area for hazardous waste.

inal disposal

Step 4: Arrange for Professional Disposal

- Contact your institution's Environmental Health and Safety (EHS) office.
- Dispose of through an approved waste disposal plant.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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